Cas no 16927-49-4 (3-nitro-4-(phenylamino)benzoic acid)

• Product Name: 3-nitro-4-(phenylamino)benzoic acid
• CAS No: 16927-49-4
• MF: C₁₃H₁₀N₂O₄
• MW: 258.229503154755
• MDL: MFCD00437310
• CID: 213630
• PubChem ID: 3824366
• Update Time: 2025-04-19

3-nitro-4-(phenylamino)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-Anilino-3-nitrobenzoic acid
• Benzoic acid,3-nitro-4-(phenylamino)-
• 2-Nitro-diphenylamin-carbonsaeure-(4)
• 2-nitrodiphenylamine-4-carboxylic acid
• 3-nitro-4-(phenylamino)benzoic acid
• 3-nitro-4-phenylaminobenzoic acid
• 3-nitro-4-phenylamino-benzoic acid
• 4-Anilino-3-nitro-benzoesaeure
• 4-anilino-3-nitro-benzoic acid
• AC1MY0KV
• AC1Q72SH
• CHEMBL237296
• CTK4D3250
• F2158-0870
• Oprea1_851763
• SureCN2338616
• 16927-49-4
• CS-0233014
• UGUUCNPLYAGMNG-UHFFFAOYSA-N
• DTXSID40396914
• 3-nitro-4-(phenylazaniumyl)benzoate
• MFCD00437310
• Z55982605
• 4-ANILINO-3-NITROBENZOICACID
• EN300-13010
• VS-01414
• SB81949
• FT-0681528
• NCGC00335924-01
• 3-Nitro-4-(phenylamino)-benzoic acid
• J-512962
• SCHEMBL2338616
• AB01103106-03
• AKOS000215624
• BBL003745
• STK095928
• G76085

• MDL： MFCD00437310
• Inchi： 1S/C13H10N2O4/c16-13(17)9-6-7-11(12(8-9)15(18)19)14-10-4-2-1-3-5-10/h1-8,14H,(H,16,17)
• InChI Key： UGUUCNPLYAGMNG-UHFFFAOYSA-N
• SMILES： OC(C1C=CC(=C(C=1)[N+](=O)[O-])NC1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 257.05627
• Monoisotopic Mass: 258.06405680g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 95.2Ų

Experimental Properties

• PSA: 95.3

3-nitro-4-(phenylamino)benzoic acid Security Information

• HazardClass：IRRITANT